Cas no 1314745-27-1 (2,4-dichloro-1-(4-chlorophenyl)-1H-imidazole-5-carbaldehyde)

• Product Name: 2,4-dichloro-1-(4-chlorophenyl)-1H-imidazole-5-carbaldehyde
• CAS No: 1314745-27-1
• MF: C₁₀H₅Cl₃N₂O
• MW: 275.518499135971
• CID: 5998014
• PubChem ID: 53623214
• Update Time: 2025-06-30

2,4-dichloro-1-(4-chlorophenyl)-1H-imidazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,4-dichloro-1-(4-chlorophenyl)-1H-imidazole-5-carbaldehyde
• 2,5-dichloro-3-(4-chlorophenyl)imidazole-4-carbaldehyde
• 1314745-27-1
• EN300-1180737
• Z1250428025
• AKOS030703210

• Inchi： 1S/C10H5Cl3N2O/c11-6-1-3-7(4-2-6)15-8(5-16)9(12)14-10(15)13/h1-5H
• InChI Key： QXDOWINVZRTFIG-UHFFFAOYSA-N
• SMILES： ClC1=NC(=C(C=O)N1C1C=CC(=CC=1)Cl)Cl

Computed Properties

• Exact Mass: 273.946746g/mol
• Monoisotopic Mass: 273.946746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 34.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2,4-dichloro-1-(4-chlorophenyl)-1H-imidazole-5-carbaldehyde

Professional Introduction to 2,4-dichloro-1-(4-chlorophenyl)-1H-imidazole-5-carbaldehyde (CAS No. 1314745-27-1)

2,4-dichloro-1-(4-chlorophenyl)-1H-imidazole-5-carbaldehyde, with the chemical identifier CAS No. 1314745-27-1, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic aldehyde derivative possesses a unique structural framework characterized by the presence of chlorine substituents and a reactive aldehyde group, making it a versatile intermediate in synthetic chemistry. Its molecular structure, featuring a fused imidazole ring and aromatic chlorophenyl moiety, contributes to its potential applications in the development of novel bioactive molecules.

The compound's chemical properties are primarily influenced by its electron-withdrawing chloro groups and the electrophilic aldehyde functionality. These features enable 2,4-dichloro-1-(4-chlorophenyl)-1H-imidazole-5-carbaldehyde to participate in a wide range of chemical transformations, including condensation reactions, nucleophilic additions, and cyclization processes. Such reactivity is particularly valuable in medicinal chemistry, where such intermediates serve as building blocks for synthesizing complex drug candidates.

In recent years, there has been growing interest in exploring the pharmacological potential of imidazole derivatives due to their broad spectrum of biological activities. The presence of chlorine atoms in the structure not only enhances lipophilicity but also influences metabolic stability and binding interactions with biological targets. This has prompted researchers to investigate 2,4-dichloro-1-(4-chlorophenyl)-1H-imidazole-5-carbaldehyde as a precursor for developing small-molecule inhibitors targeting various therapeutic pathways.

One of the most compelling areas of research involving this compound is its application in oncology. Preliminary studies have suggested that imidazole-based molecules can modulate key enzymes and signaling pathways involved in cancer cell proliferation and survival. The aldehyde group in 2,4-dichloro-1-(4-chlorophenyl)-1H-imidazole-5-carbaldehyde provides a reactive handle for further derivatization, allowing chemists to design analogs with enhanced selectivity and potency against cancer-related targets. For instance, modifications at the phenyl ring or the imidazole core have been explored to optimize binding affinity to proteins such as kinases or transcription factors.

Another promising avenue is the investigation of 2,4-dichloro-1-(4-chlorophenyl)-1H-imidazole-5-carbaldehyde as an antimicrobial agent. The structural motif shared by this compound with other known antimicrobial imidazoles suggests its potential efficacy against resistant bacterial strains. Researchers have hypothesized that the chlorine atoms may contribute to disrupting bacterial cell wall synthesis or interfering with essential metabolic processes. Further studies are warranted to validate these hypotheses through both in vitro and in vivo assays.

The synthesis of 2,4-dichloro-1-(4-chlorophenyl)-1H-imidazole-5-carbaldehyde presents an interesting challenge due to its multi-substituted aromatic system. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions or directed ortho-metalation strategies, have been employed to construct the desired framework efficiently. The optimization of these synthetic routes is crucial for large-scale production and subsequent pharmaceutical applications.

In conclusion, 2,4-dichloro-1-(4-chlorophenyl)-1H-imidazole-5-carbaldehyde (CAS No. 1314745-27-1) represents a significant compound in modern drug discovery efforts. Its unique structural features and reactivity make it a valuable tool for medicinal chemists seeking to develop novel therapeutics across multiple disease areas. As research continues to uncover new biological functions and synthetic strategies for this molecule, its importance in pharmaceutical innovation is expected to grow further.